Lipophilicity (LogP) Differentiation: n-Propyl vs. Cyclopropyl Analog
The target compound exhibits a calculated LogP of 2.12, which is 0.08 log units higher than that of its closest cyclopropyl analog (LogP = 2.04) . This difference, though modest, places the compound in a distinct lipophilicity space that can influence membrane permeability and non-specific protein binding.
| Evidence Dimension | Calculated octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 2.12 (3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol) |
| Comparator Or Baseline | LogP = 2.04 (1-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-3-methylcyclopentan-1-ol, CAS 2060043-06-1) |
| Quantified Difference | ΔLogP = +0.08 (target compound more lipophilic) |
| Conditions | In silico calculated LogP using vendor-provided computational chemistry data (Leyan platform) |
Why This Matters
A 0.08 LogP differential can meaningfully shift a compound's position in lead optimization campaigns where lipophilic efficiency (LipE) is a key selection criterion, making the target compound preferable for targets favoring higher logD.
